Cas no 90072-90-5 (6-Dodecanone, 3-nitro-)
6-Dodecanone, 3-nitro- structure
Product Name:6-Dodecanone, 3-nitro-
CAS No:90072-90-5
MF:C12H23NO3
MW:229.315923929214
CID:794709
PubChem ID:71430424
Update Time:2025-04-19
6-Dodecanone, 3-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 6-Dodecanone, 3-nitro-
- 3-nitrododecan-6-one
- 90072-90-5
- DTXSID30849045
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- Inchi: 1S/C12H23NO3/c1-3-5-6-7-8-12(14)10-9-11(4-2)13(15)16/h11H,3-10H2,1-2H3
- InChI Key: JVDDPBCMUPYQEQ-UHFFFAOYSA-N
- SMILES: O=C(CCCCCC)CCC(CC)[N+](=O)[O-]
Computed Properties
- Exact Mass: 229.16779360g/mol
- Monoisotopic Mass: 229.16779360g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 9
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 62.9Ų
6-Dodecanone, 3-nitro- Related Literature
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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